BENGHE Foundational & Exploratory

Check Availability & Pricing

Vinylidene Cyanide: A Technical Guide to its
Chemical Properties, Structure, and Reactivity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vinylidene cyanide

Cat. No.: B8752448

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vinylidene cyanide (VCN), also known as 1,1-dicyanoethylene, is a reactive monomer with
the chemical formula C4H2Nz. Its unique electronic structure, characterized by a terminal
double bond activated by two nitrile groups, imparts a high propensity for polymerization and
makes it a valuable building block in organic synthesis. This technical guide provides a
comprehensive overview of the chemical properties, structure, and reactivity of vinylidene
cyanide. It includes a summary of its physicochemical properties, spectroscopic data, and
detailed experimental protocols for its synthesis and polymerization. Additionally, safety and
handling considerations are discussed. This document is intended to serve as a detailed
resource for researchers and professionals in chemistry and drug development who are
interested in the applications of this versatile molecule.

Chemical Structure and Properties

Vinylidene cyanide is a planar molecule with a carbon-carbon double bond at one end and
two nitrile groups attached to one of the vinyl carbons. This arrangement of functional groups
makes the molecule highly electron-deficient and susceptible to nucleophilic attack.

Molecular Structure:

Caption: Chemical structure of vinylidene cyanide.
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Physicochemical Properties

The following table summarizes the key physicochemical properties of vinylidene cyanide.

Property Value Reference(s)
IUPAC Name 2-methylidenepropanedinitrile [1]
CAS Number 922-64-5 [2]
Molecular Formula CaH2Nz2 [3]
Molecular Weight 78.07 g/mol [3]
Appearance Colorless liquid [4]
Melting Point 9.0-9.7 °C

Boiling Point 167.1 °C at 760 mmHg [5]
Density 1.024 g/cm3 [5]
Solubility Soluble in many organic 6]

solvents
Vapor Pressure 1.73 mmHg at 25°C [3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of vinylidene cyanide.

Table 2: Spectroscopic Data of Vinylidene Cyanide
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Technique Data
1H NMR Data not available in the search results.
13C NMR Data not available in the search results.

Characteristic peaks for C=N stretch (around

Infrared (IR) Spectroscopy 2230 cm™1) and C=C stretch (around 1600
cm™i).
Mass Spectrometry (MS) Molecular ion peak (M*) at m/z = 78.

Experimental Protocols
Synthesis of Vinylidene Cyanide

Vinylidene cyanide can be synthesized by the pyrolysis of 1,1,3,3-tetracyanopropane.[7]

Workflow for the Synthesis of Vinylidene Cyanide:

1,1,3,3-Tetracyanopropane Condensation of Vapors | Purification [~ A%l SN £l

Click to download full resolution via product page
Caption: General workflow for the synthesis of vinylidene cyanide.

Detailed Protocol: A detailed, step-by-step experimental protocol for the synthesis of
vinylidene cyanide via pyrolysis of 1,1,3,3-tetracyanopropane is not readily available in the
provided search results. This method is mentioned in several patents, suggesting it is a known
industrial process.[7] The general principle involves heating 1,1,3,3-tetracyanopropane at a
temperature sufficient to induce elimination of malononitrile, yielding vinylidene cyanide as a
volatile product that can be collected by condensation.

Purification

Purification of vinylidene cyanide is critical due to its high reactivity and tendency to
polymerize. Distillation under reduced pressure is a common method for purification.
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Detailed Protocol: Specific, detailed protocols for the purification of vinylidene cyanide are not
available in the search results. However, general procedures for the purification of reactive
monomers often involve distillation under vacuum in the presence of a polymerization inhibitor.

Polymerization

Vinylidene cyanide readily undergoes both anionic and free-radical polymerization.

The electron-withdrawing nature of the nitrile groups makes the double bond of vinylidene
cyanide highly susceptible to anionic polymerization. This can be initiated by nucleophiles such
as amines, alkoxides, or even water. The polymerization is typically very rapid.

Detailed Protocol: A detailed protocol for the anionic polymerization of vinylidene cyanide is
not available in the search results. The general procedure would involve the addition of a
suitable anionic initiator to a solution of the monomer in an anhydrous, aprotic solvent under an
inert atmosphere.

Vinylidene cyanide can also be polymerized via a free-radical mechanism, often in
copolymerization with other vinyl monomers.

Detailed Protocol: A detailed protocol for the free-radical homopolymerization of vinylidene
cyanide is not available in the search results. However, protocols for its copolymerization with
other monomers, such as vinyl acetate, have been described.[8] These typically involve
dissolving vinylidene cyanide and the comonomer in a suitable solvent (e.g., benzene) with a
radical initiator (e.g., 2,4-dichlorobenzoylperoxide) and heating the mixture in a sealed tube.

Reactivity and Applications

The high reactivity of vinylidene cyanide makes it a versatile monomer for the synthesis of a
variety of polymers with interesting properties. Copolymers of vinylidene cyanide, particularly
with vinyl acetate, have been investigated for their piezoelectric properties.[8] The nitrile groups
in the polymer can also be chemically modified to introduce other functionalities.

Safety and Handling

Vinylidene cyanide is a reactive and potentially hazardous chemical. It is sensitive to moisture
and can polymerize violently, especially in the presence of basic substances.[7]
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General Safety Precautions:
« Handle in a well-ventilated fume hood.

o Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab
coat.

e Store in a cool, dry place away from water and bases.

» Stabilizers, such as phosphorus pentoxide, are often added to inhibit polymerization during
storage.[7]

Toxicology: Specific toxicological data for vinylidene cyanide, such as an LD50, are not
readily available in the public domain. It is often confused with vinylidene chloride, a different
chemical with established toxicity. Given the presence of two nitrile groups, it should be
handled with extreme caution, as it has the potential to release cyanide.

Conclusion

Vinylidene cyanide is a highly reactive and versatile monomer with significant potential in
polymer chemistry. Its unique electronic structure drives its facile polymerization, leading to
materials with interesting and potentially useful properties. While its high reactivity necessitates
careful handling and storage, the ability to form copolymers with a range of other monomers
opens up possibilities for the development of new materials with tailored functionalities. Further
research into the controlled polymerization of vinylidene cyanide and the properties of its
homopolymer and copolymers is warranted to fully explore its potential applications, including
in the field of biomaterials and drug delivery, where the biocompatibility of its polymers would
need to be thoroughly investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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